Cas no 2163349-44-6 (5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one
• CAS No: 2163349-44-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6084623
• PubChem ID: 165845060
• Update Time: 2025-11-01

5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one
• 2163349-44-6
• EN300-1841086

• Inchi： 1S/C7H11NO2/c1-4-2-5(4)6-3-8-7(9)10-6/h4-6H,2-3H2,1H3,(H,8,9)
• InChI Key： FQNMZZZMQSCBBX-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1CC1C)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one

Introduction to 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one (CAS No. 2163349-44-6)

5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one, also known by its CAS number 2163349-44-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are characterized by their five-membered ring structure containing an oxygen and a nitrogen atom. The unique chemical structure of 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one has led to its exploration in various applications, particularly in the development of novel therapeutic agents.

The synthesis of 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one involves a series of well-defined chemical reactions. The key steps include the formation of the oxazolidinone ring through a condensation reaction between an amine and an aldehyde or ketone, followed by the introduction of the 2-methylcyclopropyl substituent. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for further research and development.

In terms of its physical and chemical properties, 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one is a white crystalline solid with a melting point ranging from 100 to 105°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one has been extensively studied in recent years. One of the most promising areas of research is its potential as an antibacterial agent. Oxazolidinones are known for their broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Studies have shown that 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one exhibits potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), making it a valuable candidate for the development of new antibiotics.

Beyond its antibacterial properties, 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one has also shown potential in other therapeutic areas. For instance, recent studies have explored its use as an antifungal agent against Candida species and Aspergillus species. Additionally, preliminary research suggests that this compound may have antiviral activity against certain RNA viruses, although more extensive studies are needed to confirm these findings.

In the context of drug discovery and development, the pharmacokinetic properties of 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one are crucial for its potential clinical applications. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it has been shown to have low toxicity in animal models, which is a promising sign for its safety profile.

The mechanism of action of 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one is another area of active research. Oxazolidinones are known to inhibit protein synthesis by binding to the 50S ribosomal subunit of bacteria. This binding disrupts the formation of peptide bonds during translation, leading to bacterial cell death. However, the specific interactions between 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one and the ribosomal subunit are still being elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one in treating various infections. Early results from phase I trials have shown that this compound is well-tolerated by human subjects with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed information on its therapeutic potential.

In conclusion, 5-(2-methylcyclopropyl)-1,3-oxazolidin-2-one (CAS No. 2163349-44-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential as a valuable addition to the arsenal of modern medicine.